N-butyl-N-methyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-butyl-N-methyl-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C20H24N4O2/c1-4-5-12-23(3)18(25)14-24-13-6-7-17(24)20-21-19(22-26-20)16-10-8-15(2)9-11-16/h6-11,13H,4-5,12,14H2,1-3H3
• InChI Key: BEMSWNCVSCLJEL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C(=O)CN1C=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

N-butyl-N-methyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.438. The purity is usually 95%.
BenchChem offers high-quality N-butyl-N-methyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-butyl-N-methyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Potentials

Research has highlighted the pharmacological significance of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives. These compounds have been evaluated for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. For instance, certain derivatives demonstrated moderate inhibitory effects across various assays, indicating their potential as therapeutic agents. The study emphasizes the importance of these compounds in developing new treatments for inflammation and cancer, showcasing their multifaceted pharmacological applications (M. Faheem, 2018).

Antimicrobial and Hemolytic Activities

Another study explored the synthesis and evaluation of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, revealing their significant antimicrobial and hemolytic activities. These findings suggest the compounds' utility in combating microbial infections while assessing their safety profile in terms of cytotoxicity. The research demonstrates the potential of these derivatives in developing new antimicrobial agents with minimized side effects (Samreen Gul et al., 2017).

Chemical Synthesis and Characterization

The synthesis and chemical characterization of related compounds have also been extensively studied. Research into novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives has shed light on the impact of hydrogen bonding on self-assembly processes and antioxidant activity. These studies not only contribute to understanding the chemical properties of these compounds but also highlight their potential applications in materials science and as antioxidants (K. Chkirate et al., 2019).

Therapeutic Applications and Anticancer Potential

Further investigations into the therapeutic applications of 1,3,4-oxadiazole and related derivatives emphasize their anticancer potential. For example, the synthesis, antimicrobial evaluation, and hemolytic activity study of specific acetamide derivatives underscore their relevance in pharmaceutical research, offering insights into designing safer and more effective therapeutic agents (Samreen Gul et al., 2017).